Cas no 937672-67-8 (2-amino-3-(furan-2-yl)propan-1-ol)

• Product Name: 2-amino-3-(furan-2-yl)propan-1-ol
• CAS No: 937672-67-8
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 6308827
• PubChem ID: 23009318
• Update Time: 2025-08-05

2-amino-3-(furan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(furan-2-yl)propan-1-ol
• 937672-67-8
• AKOS004117788
• EN300-1827286

• Inchi： 1S/C7H11NO2/c8-6(5-9)4-7-2-1-3-10-7/h1-3,6,9H,4-5,8H2
• InChI Key： QELBMCWTRMNUHW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC(CO)N

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-amino-3-(furan-2-yl)propan-1-ol

2-amino-3-(furan-2-yl)propan-1-ol (CAS No. 937672-67-8)

Introduction to 2-amino-3-(furan-2-yl)propan-1-ol

2-amino-3-(furan-2-yl)propan-1-ol, also known by its CAS registry number 937672-67-8, is a versatile organic compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes an amino group (-NH₂), a furan ring, and a hydroxyl group (-OH). The combination of these functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.

Structural Features and Properties

The molecular structure of 2-amino-3-(furan-2-yloxy)propanol (another common name for the compound) is defined by its three key components: the amino group, the furan ring, and the hydroxyl group. The amino group contributes to the compound's ability to form hydrogen bonds, enhancing its solubility in polar solvents. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, imparts unique electronic properties that can influence reactivity and stability. The hydroxyl group further enhances the compound's ability to participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the importance of such functional groups in drug design. For instance, the amino group can act as a nucleophile in various substitution reactions, while the furan ring can serve as a platform for further functionalization. These properties make 937672-678 an ideal candidate for use in medicinal chemistry, where precise control over molecular interactions is crucial.

Chemical Synthesis and Applications

The synthesis of 2-amino-furan-propanol derivatives has been extensively studied, with researchers focusing on optimizing reaction conditions to improve yield and purity. One common approach involves the alkylation of furan derivatives with appropriate amino alcohols under controlled conditions. This method has been refined to minimize side reactions and maximize selectivity.

In terms of applications, 937672_678 has found use as an intermediate in the synthesis of bioactive compounds. For example, it has been employed in the construction of molecules with potential antiviral and anticancer activities. Its role as a building block in organic synthesis underscores its importance in modern drug discovery efforts.

Biological Activity and Research Findings

Recent research has explored the biological activity of 937672_678, particularly its potential as an enzyme inhibitor or receptor antagonist. Studies conducted using computational modeling techniques have revealed that the compound exhibits favorable pharmacokinetic properties, including good absorption and moderate clearance rates.

In vitro assays have demonstrated that 937672_678 can modulate key cellular pathways involved in inflammation and oxidative stress. These findings suggest that it may have therapeutic potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

Furthermore, collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of novel analogs derived from 937672_678. These analogs are currently under investigation for their efficacy against various disease models.

Safety Considerations and Handling Guidelines

As with any chemical compound, proper handling and storage are essential to ensure safety. Based on current data, 9376_0000_0000_0000_0008 (CAS No.) is not classified as a hazardous substance under standard conditions. However, it should be handled with care to avoid prolonged exposure or inhalation.

Suggested precautions include wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, when working with this compound. Storage should be in a cool, dry place away from incompatible materials.

Future Directions and Potential Developments

The future of 9376_0000_0008 (CAS No.) lies in its continued exploration as a versatile building block for drug development. Ongoing research aims to uncover new synthetic pathways that can enhance its utility while maintaining its unique chemical properties.

Potential areas of future investigation include:- Expanding its role in medicinal chemistry through the development of novel bioisosteres.- Investigating its application in green chemistry initiatives aimed at reducing environmental impact.- Exploring its potential as a component in advanced materials science applications. br > br > br > br > br > br > br > br > br > br > br > br > br > br > br > p >